Cas no 2138097-99-9 (3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138097-99-9
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5984977
• PubChem ID: 165785971
• Update Time: 2025-06-09

3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160947
• 2138097-99-9
• 3-(1,4-oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol
• 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C14H27NO2/c1-11(2)13-5-4-12(16)10-14(13)15-6-3-8-17-9-7-15/h11-14,16H,3-10H2,1-2H3
• InChI Key： NMRSLXRZBJOIHN-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N1CCOCCC1

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol

Introduction to 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138097-99-9)

3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138097-99-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazepane derivatives and exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

The chemical structure of 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol is characterized by a cyclohexane ring substituted with an isopropyl group at the 4-position and an oxazepane ring at the 3-position. The oxazepane ring is a seven-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. This unique structural arrangement confers the compound with specific chemical properties and biological activities that are of interest to researchers.

The synthesis of 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol has been reported in several studies. One common synthetic route involves the reaction of a cyclohexanone derivative with an appropriate amine and alcohol to form the oxazepane ring. The isopropyl substitution can be introduced through subsequent alkylation steps. The detailed synthetic protocols are often optimized to achieve high yields and purity, which are crucial for further biological evaluations.

In terms of biological activities, recent studies have shown that 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol exhibits promising pharmacological properties. One notable area of research is its potential as an antidepressant agent. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol could be a valuable lead compound for the development of new antidepressant drugs.

Beyond its antidepressant potential, 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various agents such as glutamate and β amyloid peptides. These neuroprotective properties make it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

An additional area of interest is the anti-inflammatory activity of 3-(1,4-Oxazepan-4-yl)-4-(propan-2-yl)cyclohexan-1-ol. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory effect could be beneficial in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(1,4-Oxazepan-4-y l)-4-(propan -2 -y l) cyclo hex an - 1 - ol strong > have also been evaluated in preclinical models. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate to progress to clinical trials.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(1,4-Oxazepan - 4 - yl) - 4 - ( pro pan - 2 - yl) cyc lo hex an - 1 - ol strong > in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses.

In conclusion, 3 -( 1 , 4 - Ox az ep an - 4 - yl ) - 4 -( pro pan - 2 - yl ) cyc lo hex an - 1 - ol strong > ( CAS No . < strong > 2 1 3 8 0 9 7 - 9 9 - 9 strong > ) is a promising compound with diverse biological activities including antidepressant, neuroprotective, and anti-inflammatory effects. Its favorable pharmacokinetic profile and safety profile make it a strong candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential across various medical conditions.